(4-(3-Hydroxypyrrolidin-1-yl)piperidin-1-yl)(phenyl)methanone
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Description
Scientific Research Applications
Antimicrobial Applications :
- Synthesis of Antimicrobial Active New Molecular Entities : A study by Ramudu et al. (2017) explored the synthesis of antimicrobial 4-(hydroxyldiphenyl methyl)piperidin-1-yl)(substituted phenyl)methanone derivatives. These new chemical entities (NCEs) showed potential microbial activities equivalent to fexofenidine, used as a biological standard, indicating a significant contribution to antimicrobial research (Ramudu et al., 2017).
Structural Analysis :
- Crystal Structure Analysis : The work by Revathi et al. (2015) involved the crystal structure analysis of a compound with 4-hydroxypiperidin-1-yl and 4-piperidin-1-yl substituents, showcasing the compound's structural properties (Revathi et al., 2015).
Pharmaceutical Research and Synthesis :
- Palladium-Catalyzed β-Selective C(sp3)-H Arylation : Millet and Baudoin (2015) developed a palladium-catalyzed migrative Negishi coupling method to access 3-aryl-N-Boc-piperidines. This process demonstrates the compound's importance in constructing pharmaceuticals (Millet & Baudoin, 2015).
Cancer Research :
- Synthesis and Antileukemic Activity : Vinaya et al. (2011) synthesized derivatives of the compound with demonstrated antiproliferative activity against human leukemia cells. This indicates its potential application in cancer treatment (Vinaya et al., 2011).
Agricultural Chemistry :
- Herbicidal Activity Evaluation : A study by Fu et al. (2019) on aryl-naphthyl methanone derivatives, including compounds similar to the query chemical, found these derivatives to have preferable herbicidal activity. This suggests potential applications in agriculture (Fu et al., 2019).
Properties
IUPAC Name |
[4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c19-15-8-11-18(12-15)14-6-9-17(10-7-14)16(20)13-4-2-1-3-5-13/h1-5,14-15,19H,6-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODLAEIAPODOAPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCC(C2)O)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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